Puromycin

• CAS No.: 53-79-2
• Product Name: Puromycin
• Molecular Formula: C22H29N7O5
• Molecular Weight: 471.5 g/mol
• IUPAC Name: (2S)-2-amino-N-[(2S,3S,4R,5R)-5-[6-(dimethylamino)purin-9-yl]-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl]-3-(4-methoxyphenyl)propanamide
• Standard InChI: InChI=1S/C22H29N7O5/c1-28(2)19-17-20(25-10-24-19)29(11-26-17)22-18(31)16(15(9-30)34-22)27-21(32)14(23)8-12-4-6-13(33-3)7-5-12/h4-7,10-11,14-16,18,22,30-31H,8-9,23H2,1-3H3,(H,27,32)/t14-,15+,16+,18+,22+/m0/s1
• Standard InChIKey: RXWNCPJZOCPEPQ-NVWDDTSBSA-N
• Isomeric SMILES: CN(C)C1=NC=NC2=C1N=CN2[C@H]3[C@@H]([C@@H]([C@H](O3)CO)NC(=O)[C@H](CC4=CC=C(C=C4)OC)N)O
• SMILES: CN(C)C1=NC=NC2=C1N=CN2C3C(C(C(O3)CO)NC(=O)C(CC4=CC=C(C=C4)OC)N)O
• Canonical SMILES: CN(C)C1=NC=NC2=C1N=CN2C3C(C(C(O3)CO)NC(=O)C(CC4=CC=C(C=C4)OC)N)O
• Appearance: Solid powder
• Melting Point: 168°C-182°C; 176.25 °C
• Physical Description: Puromycin dihydrochloride is a white powder. (NTP, 1992)
• Description: Puromycin is an aminoglycoside antibiotic isolated from the bacterium Streptomyces alboniger. Acting as an analog of the 3' terminal end of aminoacyl-tRNA, puromycin incorporates itself into a growing polypeptide chain and causes its premature termination, thereby inhibiting protein synthesis. This agent has antimicrobial, antitrypanosomal, and antineoplastic properties; it is used as an antibiotic in cell culture. (NCI04); Puromycin is an aminonucleoside antibiotic, derived from the Streptomyces alboniger bacterium, that causes premature chain termination during translation taking place in the ribosome. It has a role as a nucleoside antibiotic, an antiinfective agent, an antineoplastic agent, a protein synthesis inhibitor, an antimicrobial agent, an EC 3.4.11.14 (cytosol alanyl aminopeptidase) inhibitor and an EC 3.4.14.2 (dipeptidyl-peptidase II) inhibitor. It is a conjugate base of a puromycin(1+).; Puromycin dihydrochloride is a white powder. (NTP, 1992)
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 58-58-2 (di-hydrochloride)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble (NTP, 1992); 50mg/ml
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: CL 13900; CL-13900; CL13900; P 638; P-638; P638; Puromycin; Puromycin Dihydrochloride; Puromycin Hydrochloride; Stylomycin
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• PubChem Compound: 439530
• Last Modified: Nov 11 2021